Cas no 89991-31-1 (2-Propanone, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-)

• Product Name: 2-Propanone, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-
• CAS No: 89991-31-1
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 583888
• PubChem ID: 13162394
• Update Time: 2025-04-19

2-Propanone, 1-[4-(4-methoxyphenyl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[4-(4-methoxyphenyl)-2-thiazolyl]-
• 1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]propan-2-one
• 89991-31-1
• DTXSID80523681

• Inchi： 1S/C13H13NO2S/c1-9(15)7-13-14-12(8-17-13)10-3-5-11(16-2)6-4-10/h3-6,8H,7H2,1-2H3
• InChI Key： OZKVWZQIORWDOU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)N=C1CC(C)=O

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų